N-(furan-2-ylmethyl)-2-((3-(4-nitrophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-[[3-(4-nitrophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H16N4O5S2/c24-16(20-10-14-2-1-8-28-14)11-30-19-21-15-7-9-29-17(15)18(25)22(19)12-3-5-13(6-4-12)23(26)27/h1-6,8H,7,9-11H2,(H,20,24)
• InChI Key: GQTIPIXRJGKWDO-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=C1N=C(N(C2=O)C3=CC=C(C=C3)[N+](=O)[O-])SCC(=O)NCC4=CC=CO4
• Molecular Formula: C19H16N4O5S2
• Molecular Weight: 444.5 g/mol
• CAS No.: 687568-54-3

Description

N-(furan-2-ylmethyl)-2-((3-(4-nitrophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H16N4O5S2 and its molecular weight is 444.48. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

• N-(furan-2-ylmethyl)-2-((3-(4-nitrophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide and its derivatives have been researched for their anticancer properties. For instance, 2-cyano derivatives have shown potent and selective cytotoxic effects against CCRF-CEM and SR leukemia cell lines (Horishny, Arshad, & Matiychuk, 2021). Additionally, some thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives demonstrated significant anticancer activity, comparable to doxorubicin, on various human cancer cell lines (Hafez & El-Gazzar, 2017).

Biological Synthesis and Reactivity

• Studies have been conducted on the synthesis and reactivity of compounds containing this compound. For example, research on the synthesis of N-(4-nitrophenyl)-2-{2-[3-(4-chlorophenyl)-5-[4-(propan-2-yl)phenyl]-4,5-dihydro-1H-pyrazol-1-yl]-4-oxo-4,5-dihydro-1,3-thiazol-5-yl}acetamide provided insights into the structural and spectroscopic characterization of such compounds (Salian, Narayana, & Sarojini, 2017).

Antimicrobial Activity

• Some derivatives of this compound have shown potential antimicrobial activities. Research into the synthesis and antimicrobial activity of new heterocycles incorporating the antipyrine moiety, which includes this compound, revealed that these compounds can be effective as antimicrobial agents (Bondock, Rabie, Etman, & Fadda, 2008).

Dual Inhibitor of Enzymes

• This compound has also been studied as a potential dual inhibitor of human thymidylate synthase (TS) and dihydrofolate reductase (DHFR). Research indicates that certain derivatives can be highly conducive to inhibiting both TS and DHFR, which are key enzymes in nucleotide synthesis and are targets for cancer treatment (Gangjee, Qiu, Li, & Kisliuk, 2008).

Synthesis of New Biological Compounds

• The compound is used as a building block in the synthesis of various heterocyclic compounds. Studies include synthesizing new biologically active compounds with pyridine and pyridazine fragments, demonstrating its versatility in creating diverse bioactive molecules (Aniskova, Grinev, & Yegorova, 2017).